Cas no 1154060-91-9 (2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester)

• Product Name: 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester
• CAS No: 1154060-91-9
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD26397997
• CID: 2147075
• Update Time: 2025-10-05

2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(pyridin-2-yl)benzofuran-5-carboxylate
• 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester

• MDL： MFCD26397997
• Inchi： 1S/C15H11NO3/c1-18-15(17)10-5-6-13-11(8-10)9-14(19-13)12-4-2-3-7-16-12/h2-9H,1H3
• InChI Key： ZQNCOAVQNZSKOQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=CC2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 52.3

Additional information on 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester

Recent Advances in the Study of 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester (CAS: 1154060-91-9)

The compound 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester (CAS: 1154060-91-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzofuran core linked to a pyridine moiety, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester exhibits selective inhibition against specific kinase isoforms, with promising potency and selectivity profiles. Molecular docking studies have further elucidated its binding interactions with the ATP-binding sites of target kinases, providing a structural basis for its inhibitory activity.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are important targets for drug discovery. Researchers have identified that 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester can act as an allosteric modulator for certain GPCRs, offering a novel approach to therapeutic intervention. This finding opens up new avenues for the development of drugs targeting neurological and metabolic disorders.

The synthetic routes for 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester have also been refined in recent studies. Optimized protocols have been developed to improve yield and purity, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. These advancements are critical for the compound's further development as a potential drug candidate. Additionally, researchers have explored derivatization strategies to enhance its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising findings, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Recent preclinical studies have reported mixed results regarding its bioavailability and toxicity profiles. Addressing these issues will be crucial for advancing 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester into clinical trials. Future research directions may include the development of prodrug formulations or the exploration of combination therapies to mitigate potential side effects.

In conclusion, 2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester (CAS: 1154060-91-9) represents a promising scaffold in medicinal chemistry, with demonstrated activity against kinases and GPCRs. Continued research efforts are needed to optimize its pharmacological properties and evaluate its therapeutic potential in disease models. The compound's unique structural features and versatile biological activities make it a valuable subject for further investigation in the field of chemical biology and drug discovery.